N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2,6-difluorobenzamide

• IUPAC Name: 2,6-difluoro-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)benzamide
• InChI: InChI=1S/C20H12F2N2OS/c21-13-5-2-6-14(22)17(13)19(25)24-20-23-18-12-4-1-3-10-7-8-11(16(10)12)9-15(18)26-20/h1-6,9H,7-8H2,(H,23,24,25)
• InChI Key: STTIOUACOONEHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C4=CC=CC1=C24)N=C(S3)NC(=O)C5=C(C=CC=C5F)F
• Molecular Formula: C20H12F2N2OS
• Molecular Weight: 366.4 g/mol

Description

“N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2,6-difluorobenzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceutical drugs due to its bioactivity. The compound also contains a dihydroacenaphtho[5,4-d]thiazol ring, which is a type of heterocyclic compound. Heterocyclic compounds are often found in a wide range of products, including pharmaceuticals and dyes.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the dihydroacenaphtho[5,4-d]thiazol ring, followed by the introduction of the benzamide group. The exact synthesis route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the dihydroacenaphtho[5,4-d]thiazol ring and the benzamide group. The presence of these groups could influence the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzamide group could undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid. The dihydroacenaphtho[5,4-d]thiazol ring could also participate in various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by the functional groups present and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical drug, it could interact with specific receptors or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a pharmaceutical drug, it could have side effects or toxicities at certain doses.

Future Directions

Future research on this compound could involve studying its properties in more detail, exploring its potential uses, and optimizing its synthesis process.